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Compound of Interest

Compound Name: Uridine-5,6-d2
CAS No.: 40632-21-1
Cat. No.: B1140934
Get Quote
. J

Immediate Operational Directive: Uridine-5,6-d2 is a stable isotope-labeled compound.[1] It is
NOT radioactive.

Unlike Tritium (

H) or Carbon-14 (
C) labeled variants, Uridine-5,6-d2 contains Deuterium (

H), a stable isotope of hydrogen.[1] It does not emit ionizing radiation. Consequently, it must
not be disposed of in radioactive waste streams. Doing so creates "mixed waste" (radioactive +
chemical), which is exponentially more expensive and logistically difficult to process.

However, while the substance itself is generally non-hazardous, the matrix in which it is used
(e.g., organic solvents, biological cultures) dictates the final disposal classification.

Hazard Assessment & Regulatory Classification

Before initiating disposal, you must validate the chemical state against the Safety Data Sheet
(SDS) and local regulations (RCRA in the US).
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Parameter Classification Notes

Chemical Name Uridine-5,6-d2 Nucleoside analog

Stable Isotope (

Radioactivity None

H)

Not P-listed or U-listed (40
RCRA Status (USA) Non-Regulated

CFR 261.[1]33)

May cause mild irritation
GHS Hazard Generally Non-Hazardous (dust); check specific vendor

SDS

Disposal is usually governed

] ] ) ) by the solvent (e.g., DMSO,

Primary Disposal Driver The Solvent/Matrix

Methanol) or biological

contamination.[1]

Senior Scientist Insight:In my experience, the most common compliance violation with stable
isotopes is "over-classification." Researchers see the word "isotope" and instinctively reach for
the radioactive bin. This not only wastes money but can trigger unnecessary radiation safety
audits. Label it clearly as "Stable Isotope - Non-Radioactive" to protect your facility's compliance

status.

Disposal Decision Logic (Workflow)

The following decision tree illustrates the correct disposal pathway based on your experimental
application.
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Waste Generation:
Uridine-5,6-d2

What is the physical state?

Liquid Waste
(Solution)

Solid Waste
(Powder/Residue)

Solvent Type?

Aqueous Buffer Hazardous Solvent
(PBS, Water) (DMSO, Methanol, etc.)

Check Bio Status

Contaminated with Hazardous Chemical Waste
Biological Agents? (Satellite Accumulation)

-
-
-
-
-
-
-

’
-~ '/If Pure Aqueous & Permitted \ Cell Culture/Virus Pure Chemical

\ If Bio Contaminated Drain Disposal

\ (ONLY if permitted by local EHS) Yes No

Biohazard Waste Solid Chemical Waste

(Red Bag/Autoclave) (Label: Non-Hazardous)
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Figure 1: Operational decision tree for Uridine-5,6-d2 waste streams.[1] Note that "Drain
Disposal” is highly regulated and often discouraged even for non-hazardous salts to prevent
drain clogging or permit violations.

Detailed Disposal Protocols
Scenario A: Solid Waste (Expired Stock or Spills)

Context: You have a vial of expired dry powder or a paper towel from a spill cleanup.
e Segregation: Do not mix with sharps, glass, or biohazards.

» Containerization: Place the vial or contaminated debris into a clear, sealable plastic bag or a
wide-mouth HDPE jar.

o Labeling: Apply a standard "Chemical Waste" label.
o Constituents: Write "Uridine-5,6-d2 (Non-Hazardous Solid)."

o Hazard Checkbox: Leave "Radioactive” unchecked. If the SDS indicates no hazards, you
may mark "Non-Hazardous" or "Unregulated” depending on your institution's tags.

o Disposal: Transfer to your lab's Satellite Accumulation Area (SAA) for EHS pickup.

Scenario B: Liquid Waste - Chemical Synthesis
(Solvents)

Context: Uridine-5,6-d2 dissolved in DMSO, Methanol, or Acetonitrile.[1]
« |dentification: The hazard is now driven by the solvent.
e Segregation:
o Halogenated: If dissolved in Dichloromethane (DCM) or Chloroform.
o Non-Halogenated: If dissolved in Methanol, DMSO, Acetone, or Ethanol.

o Bulking: Pour into the appropriate solvent carboy (e.g., "Non-Halogenated Organic Waste").
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e Logging: On the waste log sheet, list "Uridine-5,6-d2" as a trace contaminant (<1%). This
ensures the waste handler knows the solution contains organic solids.

Scenario C: Liquid Waste - Biological Assays (Cell
Culture)

Context: Uridine-5,6-d2 added to cell culture media to study RNA synthesis.[1]
o Primary Hazard: The biological agent (cells, viral vectors, bacteria).
e |nactivation:
o Add bleach (final concentration 10%) to the liquid waste and let stand for 20 minutes.
o Alternative: If your facility uses an autoclave workflow, collect in an autoclavable vessel.
e Disposal:

o After Bleaching: Can typically be poured down the drain with copious water (verify with
local EHS).

o Solid Bio-Waste: Pipette tips, flasks, and plates contaminated with the media must go into
Red Biohazard Bags to be autoclaved or incinerated.

Emergency Procedures: Spills

While Uridine-5,6-d2 is low-toxicity, standard Good Laboratory Practice (GLP) applies.[1]

o Small Spill (Solid):

[e]

Don PPE (Gloves, Lab Coat, Safety Glasses).

[e]

Dampen a paper towel (to prevent dust generation) and wipe up the powder.

o

Place waste in a bag and label as "Non-Hazardous Chemical Debris."

[¢]

Clean area with soap and water.[2][3][4]
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e Small Spill (Liquid):
o Absorb with vermiculite or paper towels.
o If the solvent is flammable (e.g., Methanol), turn off ignition sources.
o Dispose of absorbent materials as Chemical Waste (Solvent Contaminated).

References & Authority

e Thermo Fisher Scientific. (2025).[2] Safety Data Sheet: Uridine-5-monophosphate disodium
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(Note: While Uridine-5,6-d2 is a specific catalog item, its safety profile is congruent with
generic Uridine for regulatory purposes unless specific synthesis byproducts are present.[1]
Always consult the specific SDS provided by your vendor.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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